Cas no 7179-99-9 (oxan-3-ylmethanamine)

• Product Name: oxan-3-ylmethanamine
• CAS No: 7179-99-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD08448168
• CID: 820372
• PubChem ID: 16761713
• Update Time: 2025-05-20

oxan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (Tetrahydro-2H-pyran-3-yl)methanamine
• (Tetrahydro-2H-pyran-3-yl)methanamine HCl
• (tetrahydro-2H-pyran-3-yl)methanaminehydrochloride
• 2H-PYRAN-3-METHANAMINE, TETRAHYDRO-
• 3-(Aminomethyl)tetrahydro-2H-pyran
• C-(Tetrahydro-pyran-3-yl)-methylamine
• C-(Tetrahydro-pyran-3-yl)-methylaminehydrochloride
• oxan-3-ylmethanamine
• tetrahydro-2H-Pyran-3-methanamine
• 1-Tetrahydro-2H-pyran-3-ylmethanamine
• ZTCHEOLGUZDPAN-UHFFFAOYSA-N
• SB20267
• CS-D0477
• DTXSID90587916
• AKOS000506126
• (TETRAHYDRO-2H-PYRAN-3-YLMETHYL)AMINE
• BB 0216317
• 1-(Oxan-3-yl)methanamine
• AKOS016340742
• FT-0636383
• P10450
• BS-12897
• SB20269
• (oxan-3-yl)methanamine
• CHEMBL4564133
• EN300-49546
• SCHEMBL481870
• 7179-99-9
• MFCD07371526
• (3S)-Oxan-3-ylmethanamine
• tetrahydropyran-3-ylmethylamine
• PB23481
• 1-(tetrahydro-2H-pyran-3-yl)methanamine, hydrochloride
• (Tetrahydro-pyran-3-yl)methylamine
• DB-055572
• Tetrahydropyran-3-ylmethanamine
• ALBB-012430
• (tetrahydro-2H-pyran-3-yl)methanamine;3-(Aminomethyl)tetrahydropyran

• MDL： MFCD08448168
• Inchi： 1S/C6H13NO/c7-4-6-2-1-3-8-5-6/h6H,1-5,7H2
• InChI Key： ZTCHEOLGUZDPAN-UHFFFAOYSA-N
• SMILES： O1CCCC(CN)C1

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 222.6°C at 760 mmHg
• Flash Point: 88.4°C
• PSA: 35.25000
• LogP: 1.07200

oxan-3-ylmethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on oxan-3-ylmethanamine

Oxan-3-ylmethanamine: A Comprehensive Overview

Oxan-3-ylmethanamine, also known by its CAS registry number 7179-99-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of aziridines, is characterized by its unique structure and diverse applications in drug design and synthesis. In recent years, advancements in synthetic methodologies and an increased understanding of its biological properties have further solidified its importance in both academic and industrial research.

The molecular structure of oxan-3-ylmethanamine consists of a three-membered ring containing one oxygen atom and two nitrogen atoms, with a methanamine substituent attached at the 3-position of the ring. This configuration imparts the compound with distinctive electronic and steric properties, making it a valuable building block in organic synthesis. Researchers have explored various synthetic routes to access this compound, including ring-closing metathesis, nucleophilic substitution, and tandem catalytic processes. These methods have not only improved the efficiency of oxan-3-ylmethanamine production but also enabled the preparation of its derivatives with tailored functionalities.

Recent studies have highlighted the potential of oxan-3-ylmethanamine as a bioactive molecule. For instance, investigations into its pharmacokinetic properties have revealed promising results in terms of absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, preclinical trials have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory or antioxidant agent. Furthermore, collaborative efforts between chemists and biologists have led to the discovery of novel analogs that exhibit enhanced bioactivity compared to the parent compound.

The application of oxan-3-ylmethanamine extends beyond pharmacology into materials science and catalysis. Its nitrogen-rich structure makes it an attractive candidate for metal coordination complexes, which are widely used as catalysts in organic transformations. Recent breakthroughs in this area have showcased its role in asymmetric catalysis, where it facilitates the enantioselective synthesis of complex molecules with high precision.

In conclusion, oxan-3-ylmethanamine (CAS No. 7179-99-9) stands as a versatile compound with a wealth of applications across multiple disciplines. Ongoing research continues to unlock new insights into its chemical behavior and biological effects, positioning it as a key player in modern chemical science.